Cas no 2514607-31-7 (tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate)

• Product Name: tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate
• CAS No: 2514607-31-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.29
• MDL: MFCD31924803
• CID: 5095970
• PubChem ID: 155896024
• Update Time: 2025-06-08

tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,5-Diazabicyclo[4.2.0]octane-2-carboxylic acid, 1,1-dimethylethyl ester, (1R,6S)-rel-
• tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate
• (1R,6S)-tert-Butyl 2,5-diazabicyclo[4.2.0]octane-2-carboxylate
• 2940860-79-5
• cis-2-Boc-2,5-diazabicyclo[4.2.0]octane
• MFCD31924803
• F98037
• PS-16018
• AT30769
• rel-(1R,6S)-tert-Butyl 2,5-diazabicyclo[4.2.0]octane-2-carboxylate
• tert-butyl (1R,6S)-2,5-diazabicyclo[4.2.0]octane-2-carboxylate
• starbld0034762
• 2514607-31-7
• Tert-butyl(1R,6S)-2,5-diazabicyclo[4.2.0]Octane-2-carboxylate

• MDL： MFCD31924803
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-6-12-8-4-5-9(8)13/h8-9,12H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： JIIFXMDXOJFVMW-DTWKUNHWSA-N
• SMILES： [C@]12([H])[C@]([H])(CC1)NCCN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate

Introduction to Tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate (CAS No. 2514607-31-7)

Tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate, identified by the chemical compound code CAS No. 2514607-31-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of diazabicycloalkanes, a category known for its unique structural and functional properties. The presence of a tert-butyl group and a cis-diazabicyclo[4.2.0]octane core imparts distinct characteristics that make it a promising candidate for various biochemical applications.

The structural framework of tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate consists of a bicyclic system with two nitrogen atoms incorporated into the ring, creating a rigid yet flexible scaffold. The cis configuration of the bicyclic system is particularly noteworthy, as it influences the compound's spatial orientation and potential interactions with biological targets. The tert-butyl carboxylate moiety at the 2-position introduces a polar functional group, enhancing solubility and reactivity in aqueous environments.

In recent years, there has been growing interest in diazabicycloalkanes due to their potential as pharmacophores in drug design. These compounds exhibit a range of biological activities, including enzyme inhibition, receptor binding, and anti-inflammatory properties. The unique structural features of tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate make it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise molecular interactions. The nitrogen atoms in the diazabicycloalkane core can serve as hydrogen bond donors or acceptors, facilitating stable binding to biological targets such as enzymes and receptors. Additionally, the tert-butyl group provides steric hindrance, which can be exploited to optimize binding affinity and selectivity.

Recent studies have demonstrated the utility of tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate in the development of inhibitors for various therapeutic targets. For instance, researchers have explored its potential as an inhibitor for enzymes involved in cancer metabolism and inflammation pathways. The compound's ability to interact with specific amino acid residues in target proteins makes it a valuable tool for structure-based drug design.

The synthesis of tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate presents unique challenges due to its complex bicyclic structure. However, advances in synthetic chemistry have enabled more efficient and scalable production methods. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiopurity.

The pharmacological profile of tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate is still under active investigation, but preliminary results are promising. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes and receptors relevant to human diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The use of computational methods has also played a crucial role in understanding the properties of tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate at a molecular level. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding interactions with biological targets, aiding in the optimization of its pharmacological properties.

Future directions in the study of this compound may include exploring its derivatives and analogs to enhance its efficacy and reduce potential side effects. Additionally, preclinical studies are necessary to evaluate its safety and pharmacokinetic profile before moving into human trials.

The development of novel therapeutic agents relies heavily on innovative molecular scaffolds like tert-butyl cis-2,5-diazabicyclo[4.2.0]octane-2-carboxylate (CAS No. 2514607-31-7). Its unique structural features and promising biological activities position it as a valuable asset in medicinal chemistry research.